1-(4-Fluorophenyl)-3-methoxypropan-1-one

• IUPAC Name: 1-(4-fluorophenyl)-3-methoxypropan-1-one
• InChI: InChI=1S/C10H11FO2/c1-13-7-6-10(12)8-2-4-9(11)5-3-8/h2-5H,6-7H2,1H3
• InChI Key: HAGQPYCYYAFTDJ-UHFFFAOYSA-N
• Canonical SMILES: COCCC(=O)C1=CC=C(C=C1)F
• Molecular Formula: C10H11FO2
• Molecular Weight: 182.19 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves condensation reactions or one-pot multi-component reactions. For instance, a new fluorinated pyrazole was synthesized via a two-step reaction, which involved the synthesis of pyrazoline via a one-pot three-component reaction under microwave irradiation.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various spectroscopic methods, including FT-IR, HR-MS, 1D and 2D NMR analysis.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, the reactivity of 1-(4-fluorophenyl)-5-phenyl-3-((E)-3-phenylacryloyl)-1H-pyrazole-4-carbonitrile towards active methylene derivatives, including malononitrile and ethyl cyanoacetate, was explored.

Scientific Research Applications

Refractive Indices and Solvent Interactions

• Study of Refractive Indices : 3-(4-Fluorophenyl)-1-phenylprop-2-en-1-one has been analyzed for its refractive indices in methanol and benzene mixtures, providing insights into its molar refraction, polarisability constant, molar volume, and other parameters, indicating the nature of dipole and solute-solvent interactions (Chavan & Gop, 2016).

Antitumor Activity and Synthesis

• Synthesis and Antitumor Agents : Novel 2-PQs were synthesized, showing significant cytotoxic activity against tumor cell lines. One compound, 2-(3-fluorophenyl)-5-hydroxy-6-methoxyquinolin-4-one, demonstrated selective inhibitory activity and potential as an anticancer drug candidate (Chou et al., 2010).

Structural Analysis and Crystallography

• Crystal Structure Analysis : The structure of 3'-[(4-fluorophenyl)carbonyl]-5'-(hydroxymethyl)-4’-phenyl spiro[indole-3,2'-pyrrolidin]-2(1H)-one was studied, revealing interactions and conformation essential for understanding the molecule's properties (Sharma et al., 2013).

Antimicrobial Properties

• Antimicrobial Activity Study : 3-(1-aryl-1H-1,2,3-triazol-4-yl)-2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)propan-1-ones were synthesized and evaluated for antimicrobial activity, providing a foundation for further research in potential antimicrobial agents (Nagamani et al., 2018).

Solar Cell Material Analysis

• Dye-Sensitized Solar Cell Application : Ferrocenyl-chalcones containing fluoro and methoxy-fluoro units were synthesized and analyzed for their application in DSSCs, revealing the influence of a methoxy group on the conversion efficiency and electronic properties of the compounds (Anizaim et al., 2020).

Molecular Docking and Target Screening

• Potential Target Screening : Compound 1-(4-hydroxyphenyl)-3-methoxypropan-1-one from Inonotus obliquus was analyzed for potential targets, revealing its affinity to certain proteins, suggesting applications in anti-tumor, anti-inflammatory, and other health-related areas (Liu et al., 2021).

Safety and Hazards

Safety data sheets for similar compounds indicate that they may be hazardous. They can cause skin and eye irritation, and may be harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

Future research could focus on the synthesis and characterization of 1-(4-Fluorophenyl)-3-methoxypropan-1-one, as well as its potential applications. Given the biological activity of similar compounds, it could be interesting to explore its potential use in medicinal chemistry.